Cas no 2012815-39-1 (8-(3-chloro-4-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol)

• Product Name: 8-(3-chloro-4-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol
• CAS No: 2012815-39-1
• MF: C₁₄H₁₆ClFO₃
• MW: 286.726447105408
• CID: 6781106
• Update Time: 2025-10-19

8-(3-chloro-4-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-(3-chloro-4-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol

• Inchi： 1S/C14H16ClFO3/c15-11-9-10(1-2-12(11)16)13(17)3-5-14(6-4-13)18-7-8-19-14/h1-2,9,17H,3-8H2
• InChI Key： BCUMXDNLRDTWOF-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(F)=C(Cl)C=2)CCC2(OCCO2)CC1

Additional information on 8-(3-chloro-4-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol

Comprehensive Overview of 8-(3-chloro-4-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol (CAS No. 2012815-39-1)

The compound 8-(3-chloro-4-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol (CAS No. 2012815-39-1) is a spirocyclic derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a 1,4-dioxaspiro[4.5]decane core and a substituted phenyl ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the most searched questions about 8-(3-chloro-4-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol revolves around its synthesis and purification methods. The compound is typically synthesized via a multi-step process involving the condensation of 3-chloro-4-fluorobenzaldehyde with cyclic ketones, followed by reduction and protection steps. Advanced techniques like HPLC and NMR are employed to ensure high purity, which is critical for its application in precision medicine. This aligns with the growing demand for high-purity intermediates in the pharmaceutical industry.

Another hot topic is the compound's potential in green chemistry. With sustainability becoming a priority, researchers are exploring eco-friendly synthetic routes for 8-(3-chloro-4-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol. Catalytic methods and solvent-free reactions are under investigation to reduce waste and energy consumption. This trend reflects broader industry shifts toward sustainable chemical manufacturing, a subject frequently searched in academic and industrial forums.

The pharmacological profile of 8-(3-chloro-4-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol is also a key area of interest. Preliminary studies suggest its metabolites may interact with G-protein-coupled receptors (GPCRs), which are pivotal in treating conditions like diabetes and Parkinson's disease. Such findings have spurred discussions on platforms like PubMed and ResearchGate, where users often query its mechanism of action and clinical trial status.

From a commercial perspective, the compound's patent landscape is another frequently searched topic. Several patents describe its use in proprietary formulations, highlighting its value in intellectual property-driven markets. Companies specializing in custom synthesis and contract research are actively listing this compound in their catalogs, catering to the demand for niche intermediates.

In summary, 8-(3-chloro-4-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol (CAS No. 2012815-39-1) is a multifaceted compound with applications spanning drug development, sustainable chemistry, and material science. Its relevance to contemporary research trends ensures it remains a subject of high interest across scientific and industrial communities.